Cas no 2097930-64-6 (N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2097930-64-6
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 5469632
• Update Time: 2025-06-10

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethylpyrazole-4-sulfonamide

• Inchi： 1S/C13H21N3O3S/c1-10-12(11(2)16(3)15-10)20(18,19)14-9-13(17)7-5-4-6-8-13/h5,7,14,17H,4,6,8-9H2,1-3H3
• InChI Key： QAXSOUCOSIPDTC-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1(C=CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 299.13036271 g/mol
• Monoisotopic Mass: 299.13036271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.6
• Molecular Weight: 299.39

Additional information on N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide: A Comprehensive Overview

The compound N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide, identified by the CAS number 2097930-64-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in chemical synthesis and biological activity. The molecule's structure incorporates a pyrazole ring, a cyclohexenol moiety, and a sulfonamide group, each contributing to its unique properties.

The pyrazole ring in the molecule is a five-membered aromatic structure containing two nitrogen atoms. This heterocyclic ring is known for its stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability. The substitution pattern on the pyrazole ring—specifically the 1,3,5-trimethyl groups—adds steric bulk and electronic effects that can influence the molecule's reactivity and selectivity in various reactions. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of drugs.

The cyclohexenol moiety attached to the sulfonamide group introduces a hydroxyl group into the molecule, which can participate in additional hydrogen bonding and increase the compound's polarity. This feature is particularly advantageous in drug design, as it can improve the molecule's ability to cross biological membranes. The cyclohexene ring also provides a degree of flexibility, allowing the molecule to adopt conformations that may enhance its binding affinity to target proteins.

The sulfonamide group is a key functional group in this compound. Sulfonamides are known for their ability to act as leaving groups in substitution reactions and as bioisosteres of other functional groups such as hydroxyls or amines. In this compound, the sulfonamide group serves as a connecting bridge between the pyrazole ring and the cyclohexenol moiety. Recent research has demonstrated that sulfonamides can also act as inhibitors of certain enzymes, making them valuable targets in drug discovery.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide with various biological targets. These studies have provided insights into the compound's potential as an inhibitor of kinase enzymes, which are critical players in cellular signaling pathways. The combination of the pyrazole ring's aromaticity and the sulfonamide group's electronic properties makes this compound an attractive candidate for further exploration in oncology and inflammation research.

In addition to its biological applications, this compound has shown promise in materials science. The molecule's ability to form stable amide bonds makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials. Researchers have also explored its use in catalysis, where its unique structure could facilitate selective transformations of organic substrates.

From an environmental perspective, understanding the fate and transport of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is crucial for assessing its potential impact on ecosystems. Studies have indicated that the compound undergoes rapid degradation under aerobic conditions due to its hydrophilic nature and susceptibility to enzymatic cleavage. However, further research is needed to evaluate its persistence under anaerobic conditions and its potential bioaccumulation in aquatic organisms.

In conclusion, N-[(1-hydroxycyclohex-2-en-1-yllmethyl]-1,3,5-trimethyl-H-pyrazole-sulfonamide (CAS No: 2097930646) represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structural features make it an intriguing subject for both fundamental research and applied development. As new insights into its properties continue to emerge from cutting-edge studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.